Cas no 1351649-65-4 (1-[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine dihydrochloride)

1-[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine dihydrochloride is a chemically synthesized compound featuring a 1,2,4-triazole core substituted with a 4-methylphenyl group and an aminomethyl moiety. Its dihydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and research applications. The compound's structural framework suggests potential utility as an intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting neurological or infectious diseases. Its well-defined crystalline properties facilitate precise characterization and handling. The presence of the triazole ring offers opportunities for further functionalization, broadening its applicability in drug discovery and chemical synthesis.

1-[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine dihydrochloride structure

1351649-65-4 structure

Product Name:1-[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine dihydrochloride

CAS No:1351649-65-4

MF:C₁₀H₁₄Cl₂N₄

MW:261.15095949173

MDL:MFCD22587830

CID:4586621

PubChem ID:71779090

Update Time:2025-06-12

1-[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- {[4-(4-Methylphenyl)-4H-1,2,4-triazol-3-yl]methyl}amine dihydrochloride
- 4-(4-Methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine dihydrochloride
- 1-[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine dihydrochloride
- MDL： MFCD22587830
- Inchi： 1S/C10H12N4.2ClH/c1-8-2-4-9(5-3-8)14-7-12-13-10(14)6-11;;/h2-5,7H,6,11H2,1H3;2*1H
- InChI Key： HBSMJPRHEWBHMV-UHFFFAOYSA-N
- SMILES： N1(C2=CC=C(C)C=C2)C=NN=C1CN.Cl.Cl

1-[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine dihydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M242456-100mg	{[4-(4-methylphenyl)-4h-1,2,4-triazol-3-yl]methyl}amine dihydrochloride	1351649-65-4		100mg	$ 135.00	2022-06-04
TRC	M242456-500mg	{[4-(4-methylphenyl)-4h-1,2,4-triazol-3-yl]methyl}amine dihydrochloride	1351649-65-4		500mg	$ 570.00	2022-06-04
TRC	M242456-1g	{[4-(4-methylphenyl)-4h-1,2,4-triazol-3-yl]methyl}amine dihydrochloride	1351649-65-4		1g	$ 865.00	2022-06-04
Chemenu	CM338567-100mg	[4-(4-Methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine dihydrochloride	1351649-65-4	95%+	100mg	$301	2023-03-27
Chemenu	CM338567-250mg	[4-(4-Methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine dihydrochloride	1351649-65-4	95%+	250mg	$451	2023-03-27
Chemenu	CM338567-1g	[4-(4-Methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine dihydrochloride	1351649-65-4	95%+	1g	$1303	2023-03-27
Chemenu	CM338567-100mg	[4-(4-Methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine dihydrochloride	1351649-65-4	95%+	100mg	$489	2021-08-18
Chemenu	CM338567-250mg	[4-(4-Methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine dihydrochloride	1351649-65-4	95%+	250mg	$587	2021-08-18
Chemenu	CM338567-1g	[4-(4-Methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine dihydrochloride	1351649-65-4	95%+	1g	$1976	2021-08-18
Enamine	EN300-235096-0.05g	[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine dihydrochloride	1351649-65-4	95%	0.05g	$647.0	2024-06-19

1-[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine dihydrochloride Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine dihydrochloride

Comprehensive Overview of 1-[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine dihydrochloride (CAS No. 1351649-65-4)

The compound 1-[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine dihydrochloride (CAS No. 1351649-65-4) is a chemically synthesized derivative of the 1,2,4-triazole family, which has garnered significant attention in pharmaceutical and agrochemical research due to its versatile biological activity. This molecule features a 4-methylphenyl substituent attached to the 1,2,4-triazole core, further functionalized with a methanamine group and stabilized as a dihydrochloride salt. Its structural uniqueness makes it a subject of interest for drug discovery and material science applications.

In recent years, the demand for triazole-based compounds has surged, driven by their potential in addressing challenges such as antimicrobial resistance and targeted cancer therapies. Researchers have explored 1-[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine dihydrochloride for its role in modulating enzyme activity and receptor binding, particularly in the context of kinase inhibition and GPCR targeting. These properties align with current trends in precision medicine, where small molecules like this are pivotal for developing next-generation therapeutics.

The synthesis of CAS No. 1351649-65-4 involves multi-step organic reactions, including cyclization and amination, followed by salt formation to enhance stability. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity. This rigorous characterization ensures compliance with regulatory standards for research use, a critical factor for laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies.

From an industrial perspective, 1,2,4-triazole derivatives are increasingly valued for their low environmental impact compared to traditional agrochemicals. The 4-methylphenyl moiety in this compound may contribute to improved biodegradability, a key consideration for sustainable agriculture. This aligns with global initiatives like the European Green Deal, which emphasizes eco-friendly alternatives in chemical applications.

Frequently asked questions about 1-[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine dihydrochloride include its solubility profile (typically soluble in water and polar organic solvents), storage conditions (recommended at -20°C under inert atmosphere), and compatibility with common biochemical assays. These practical insights are crucial for researchers designing experiments involving this compound.

In summary, CAS No. 1351649-65-4 represents a promising scaffold for interdisciplinary research, bridging gaps between medicinal chemistry, materials science, and environmental sustainability. Its adaptability to modern drug discovery pipelines and alignment with green chemistry principles underscore its relevance in contemporary scientific discourse.